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Compound Name:
acid, betal,beta4-dihydroxy-

cat. No.: B1630553

Dihydroxy-piperazinedipropanesulfonic Acid: A
Technical Review

Introduction

Dihydroxy-piperazinedipropanesulfonic acid, commonly known as POPSO, is a zwitterionic
biological buffer. Its chemical structure features a central piperazine ring with two
dihydroxypropanesulfonic acid side chains. This configuration imparts specific chemical and
biological properties that make it useful in a variety of research and industrial applications. This
technical guide provides a comprehensive review of the available literature on POPSO,
focusing on its chemical properties, biological activities, and the experimental methods used to
characterize it.

Chemical and Physical Properties

POPSO is a white crystalline powder with high solubility in water. Its zwitterionic nature allows it
to be an effective pH buffer in the physiological range. A summary of its key chemical and
physical properties is presented in Table 1.
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Property Value Reference

2-hydroxy-3-[4-(2-hydroxy-3-
IUPAC Name sulfopropyl)piperazin-1- [1]
yl]propane-1-sulfonic acid

POPSO, Piperazine-1,4-bis(2-
Synonyms o [1]
hydroxypropanesulfonic acid)

CAS Number 68189-43-5 [112][3][41[5]
Molecular Formula C10H22N208S2 [11[3]
Molecular Weight 362.4 g/mol [1]
Appearance White powder [3]

Working pH Range 7.2-85 [2]

Biological Activities

The primary documented biological activities of POPSO revolve around its interaction with
cellular transport mechanisms and its effects on metal ion toxicity.

Inhibition of Anion Uniport

POPSO has been identified as an inhibitor of anion uniport across the inner mitochondrial
membrane.[2] This inhibitory effect is particularly noted for the chloride uniport. The inhibition of
this transport mechanism can have significant implications for mitochondrial function and
cellular homeostasis.

Enhancement of Copper Toxicity

In addition to its effects on mitochondria, POPSO has been observed to enhance the uptake
and toxicity of copper in the alga Amphidinium carterae.[2] This suggests that the buffer can
interact with metal ions and influence their bioavailability and biological impact.

Other Applications
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Due to its low toxicity and high solubility, POPSO is also utilized in pharmaceutical formulations
to improve the stability and solubility of active pharmaceutical ingredients.[3] Furthermore, it
has found applications in water treatment processes for the removal of heavy metals.[3]

Quantitative Data

The inhibitory effect of POPSO on anion uniport has been quantified, as shown in Table 2.

Biological Target Activity Value Reference

Chloride Uniport
(Mitochondrial Inner IC50 24 mM [2]

Membrane)

Experimental Protocols

Detailed experimental protocols for the biological characterization of POPSO are not
extensively available in the public domain. However, based on the available literature, a
summary of the methodology used to assess its impact on anion uniport is provided below.

Anion Uniport Inhibition Assay (Summary)

The effect of POPSO on anion uniport across the inner mitochondrial membrane was
investigated using a light scattering technique.[2] This method relies on measuring the passive
osmotic swelling of isolated rat liver mitochondria. Changes in mitochondrial volume due to the
influx of anions and water are detected as changes in light scattering. The rate of swelling
provides a measure of the anion transport rate. The assay would involve isolating mitochondria,
suspending them in a buffered medium containing POPSO at various concentrations, and
initiating osmotic swelling by adding a salt of the anion of interest (e.g., KCI for chloride
uniport). The change in light scattering over time is then monitored using a spectrophotometer
or a dedicated light scattering instrument.

It is important to note that this is a summary based on an abstract of the primary literature. For
a detailed, reproducible protocol, consultation of the full research article is recommended.

Biological Effects of POPSO
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The known biological effects of dihydroxy-piperazinedipropanesulfonic acid (POPSO) are
summarized in the following diagram.
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Caption: Biological effects of POPSO.

Synthesis

A detailed, publicly available experimental protocol for the synthesis of dihydroxy-
piperazinedipropanesulfonic acid was not identified in the course of this literature review.

Conclusion

Dihydroxy-piperazinedipropanesulfonic acid (POPSO) is a zwitterionic buffer with documented
biological activities, including the inhibition of mitochondrial anion uniport and the enhancement
of copper toxicity in algae. While its chemical and physical properties are well-defined, detailed
experimental protocols and information on its synthesis are not readily available in the public
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domain. Further research is warranted to fully elucidate its mechanisms of action and explore
its potential applications in drug development and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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